Cas no 85145-38-6 (1-Benzimidazolepropionitrile, 2-piperidino-)

• Product Name: 1-Benzimidazolepropionitrile, 2-piperidino-
• CAS No: 85145-38-6
• MF: C₁₅H₁₈N₄
• MW: 254.330222606659
• CID: 990080
• PubChem ID: 3069783
• Update Time: 2025-04-20

1-Benzimidazolepropionitrile, 2-piperidino- Chemical and Physical Properties

Names and Identifiers

• 1-Benzimidazolepropionitrile, 2-piperidino-
• 3-(2-piperidin-1-ylbenzimidazol-1-yl)propanenitrile
• 3-[2-(1-Piperidinyl)-1H-benzimidazol-1-yl]propanenitrile
• 85145-38-6
• 1-beta-Cyanoethyl-2-N-piperidinobenzimidazole
• 2-Piperidino-1-benzimidazolepropionitrile
• DTXSID00234282
• BRN 5574021
• 1-Benzimidazolepropionitrile,2-piperidino-

• Inchi： 1S/C15H18N4/c16-9-6-12-19-14-8-3-2-7-13(14)17-15(19)18-10-4-1-5-11-18/h2-3,7-8H,1,4-6,10-12H2
• InChI Key： ICRROJRFHVTJTF-UHFFFAOYSA-N
• SMILES： N1(C2=NC3C=CC=CC=3N2CCC#N)CCCCC1

Computed Properties

• Exact Mass: 254.153
• Monoisotopic Mass: 254.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 471.2°C at 760 mmHg
• Flash Point: 238.8°C
• Refractive Index: 1.646